molecular formula C13H16ClNOS B8494590 Thiazolium, 3-(2-hydroxy-2-phenylethyl)-4,5-dimethyl-, chloride CAS No. 356759-42-7

Thiazolium, 3-(2-hydroxy-2-phenylethyl)-4,5-dimethyl-, chloride

Cat. No.: B8494590
CAS No.: 356759-42-7
M. Wt: 269.79 g/mol
InChI Key: KSLSTUFRSTZRQF-UHFFFAOYSA-M
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Description

Thiazolium, 3-(2-hydroxy-2-phenylethyl)-4,5-dimethyl-, chloride is a useful research compound. Its molecular formula is C13H16ClNOS and its molecular weight is 269.79 g/mol. The purity is usually 95%.
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Properties

CAS No.

356759-42-7

Molecular Formula

C13H16ClNOS

Molecular Weight

269.79 g/mol

IUPAC Name

2-(4,5-dimethyl-1,3-thiazol-3-ium-3-yl)-1-phenylethanol;chloride

InChI

InChI=1S/C13H16NOS.ClH/c1-10-11(2)16-9-14(10)8-13(15)12-6-4-3-5-7-12;/h3-7,9,13,15H,8H2,1-2H3;1H/q+1;/p-1

InChI Key

KSLSTUFRSTZRQF-UHFFFAOYSA-M

Canonical SMILES

CC1=C(SC=[N+]1CC(C2=CC=CC=C2)O)C.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The neat mixture of 2-chloro-l-phenylethanol (2.34 g, 14.9 mmole) and 4,5-dimethylthiazole (1.69 g, 14.9 mmole) were heated with stirring at 135° C. for 28 hrs. It was cooled to room temperature and water (30 mL) was added to the reaction mixture with stirring, and then was extracted with ether (30 mL). The water layer was treated with actived carbon and evaporated to dryness. It was crystallized from a mixture of acetonitrile and ether to give a racemic product as prisms; 0.39 g (9.7%); mp. 201-203° C.
Quantity
2.34 g
Type
reactant
Reaction Step One
Quantity
1.69 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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